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Compound of Interest

Compound Name: 3-Methoxyphenylacetone

Cat. No.: B143000

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for a scientific audience and
is not a substitute for a formal safety data sheet (SDS) or a comprehensive toxicological
evaluation. 3-Methoxyphenylacetone is a chemical for research and laboratory use only. Its
toxicological properties have not been fully investigated. All handling and experimental
procedures should be conducted with appropriate personal protective equipment (PPE) and in
a well-ventilated area, following established laboratory safety protocols.

Introduction

3-Methoxyphenylacetone, also known as 1-(3-methoxyphenyl)propan-2-one, is an aromatic
ketone of interest in synthetic organic chemistry. As with any chemical substance, a thorough
understanding of its potential hazards and toxicity is paramount for ensuring the safety of
laboratory personnel and for accurate interpretation of experimental results. This technical
guide provides a comprehensive overview of the currently available information regarding the
potential hazards and toxicity of 3-Methoxyphenylacetone. Due to the limited direct
toxicological data for this specific compound, this guide also incorporates data from structurally
similar compounds, namely 4-Methoxyphenylacetone, 2-Methoxyphenylacetone, and the
parent compound, Phenylacetone, to infer potential risks. Furthermore, this guide outlines
standard experimental protocols for assessing chemical toxicity, in accordance with
internationally recognized guidelines.
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Physicochemical Properties

A summary of the known physicochemical properties of 3-Methoxyphenylacetone is
presented in Table 1. These properties are essential for understanding its potential for
absorption, distribution, metabolism, and excretion (ADME), as well as for determining
appropriate handling and storage procedures.

Property Value Reference
Molecular Formula C10H1202 [1112]
Molecular Weight 164.20 g/mol [1][2]
Appearance Yellow Liquid [1][2]
Boiling Point 258 - 260 °C [11[3]
Flash Point >110 °C [1][3]
CAS Number 3027-13-2 [11[2]

Hazard Identification and Classification

Based on available Safety Data Sheets (SDS), 3-Methoxyphenylacetone is not currently
classified as a hazardous substance under the 2012 OSHA Hazard Communication Standard
(29 CFR 1910.1200)[1]. However, some suppliers indicate that it may cause skin irritation,
serious eye irritation, and respiratory irritation[3][4]. It is crucial to note that the toxicological
properties have not been fully investigated, and therefore, it should be handled with caution[1]

[S1[6].
Potential Toxicological Effects (Inferred from
Structurally Related Compounds)

Due to the scarcity of direct toxicological data for 3-Methoxyphenylacetone, this section
summarizes available data for structurally analogous compounds to provide an indication of
potential hazards.

Acute Toxicity

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b143000?utm_src=pdf-body
https://en.wikipedia.org/wiki/Phenylacetone
https://www.researchgate.net/publication/373895537_OECD_GUIDELINES_FOR_ACUTE_ORAL_TOXICITY_STUDIES_AN_OVERVIEW
https://en.wikipedia.org/wiki/Phenylacetone
https://www.researchgate.net/publication/373895537_OECD_GUIDELINES_FOR_ACUTE_ORAL_TOXICITY_STUDIES_AN_OVERVIEW
https://en.wikipedia.org/wiki/Phenylacetone
https://www.researchgate.net/publication/373895537_OECD_GUIDELINES_FOR_ACUTE_ORAL_TOXICITY_STUDIES_AN_OVERVIEW
https://en.wikipedia.org/wiki/Phenylacetone
https://www.researchgate.net/figure/Metabolic-pathways-of-amphetamine_fig1_358977284
https://en.wikipedia.org/wiki/Phenylacetone
https://www.researchgate.net/figure/Metabolic-pathways-of-amphetamine_fig1_358977284
https://en.wikipedia.org/wiki/Phenylacetone
https://www.researchgate.net/publication/373895537_OECD_GUIDELINES_FOR_ACUTE_ORAL_TOXICITY_STUDIES_AN_OVERVIEW
https://www.benchchem.com/product/b143000?utm_src=pdf-body
https://en.wikipedia.org/wiki/Phenylacetone
https://www.researchgate.net/figure/Metabolic-pathways-of-amphetamine_fig1_358977284
https://pubmed.ncbi.nlm.nih.gov/10677264/
https://en.wikipedia.org/wiki/Phenylacetone
https://www.gov.uk/government/publications/genotoxicity-testing-strategies-for-germ-cell-mutagens/guidance-on-the-genotoxicity-testing-strategies-for-germ-cell-mutagens
https://m.chemicalbook.com/ProductMSDSDetailCB5148981_EN.htm
https://www.benchchem.com/product/b143000?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b143000?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Acute toxicity refers to the adverse effects of a substance that result either from a single
exposure or from multiple exposures in a short period of time (usually 24 hours)[7]. The primary
measure of acute toxicity is the median lethal dose (LD50), the dose required to kill half the
members of a tested population.

Compound Route Species LD50 Reference
4-

Methoxyphenyla Oral Rat 3330 mg/kg [8][9]
cetone

Phenylacetone Intraperitoneal Mouse 540 mg/kg [10]

Based on the data for 4-Methoxyphenylacetone, 3-Methoxyphenylacetone may have a
relatively low acute oral toxicity. However, the data for Phenylacetone suggests that parenteral
routes of exposure could be significantly more toxic.

Irritation

Several sources suggest that phenylacetone and its methoxy-substituted analogs are irritants.

e 4-Methoxyphenylacetone: Causes skin irritation, serious eye irritation, and may cause
respiratory irritation[8][11].

o 2-Methoxyphenylacetone: May cause skin, eye, and respiratory tract irritation[6][12].
e Phenylacetone: May be an irritant[13][14].

Therefore, it is prudent to assume that 3-Methoxyphenylacetone is also an irritant to the skin,
eyes, and respiratory system.

Other Toxicological Endpoints

There is no available data on the chronic toxicity, carcinogenicity, mutagenicity, or reproductive
toxicity of 3-Methoxyphenylacetone or its close structural analogs.

Potential Metabolic Pathways
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The metabolic fate of 3-Methoxyphenylacetone has not been specifically studied. However,
insights can be drawn from the metabolism of amphetamine and phenylacetone. Amphetamine
can be metabolized via oxidative deamination to phenylacetone in the human liver, a reaction
mediated by flavin-containing monooxygenase 3 (FMO3)[1]. Phenylacetone itself can be
further metabolized. In rabbit liver preparations, phenylacetone is primarily reduced to the
corresponding alcohol, with smaller amounts of benzoic acid also formed[15].

Based on this, a putative metabolic pathway for 3-Methoxyphenylacetone can be proposed.
The methoxy group may also be subject to O-demethylation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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